Cas no 930-52-9 (2-Ethyl-2-imidazoline)

2-Ethyl-2-imidazoline structure
2-Ethyl-2-imidazoline structure
Product Name:2-Ethyl-2-imidazoline
CAS No:930-52-9
MF:C5H10N2
MW:98.1463007926941
MDL:MFCD00242607
CID:1981875
PubChem ID:87561100
Update Time:2024-10-26

2-Ethyl-2-imidazoline Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-2-imidazoline
    • 1H-imidazole, 2-ethyl-4,5-dihydro-
    • 2-Ethyl-4,5-dihydro-1H-imidazole
    • T5M CN BUTJ B2 [WLN]
    • 2-ETHYL-2-IMIDAOLINE
    • 2-ETHYLIMIDAZOLINE
    • 2-Aethyl-imidazolin
    • 2-IMIDAZOLINE, 2-ETHYL-
    • 2-ethyl imidazoline
    • 2-Aethyl-imidazolin [German]
    • QUPKCFBHJFNUEW-UHFFFAOYSA-N
    • Q63399107
    • 2-Ethyl-4,5-dihydro-1H-imidazole #
    • E0234
    • 2-Ethyl-4,5-dihydro-1H-imidazole (ACI)
    • 2-Imidazoline, 2-ethyl- (6CI, 8CI)
    • 2-Ethyl-1-imidazoline
    • 2-Ethyl-4,5-dihydroimidazole
    • MDL: MFCD00242607
    • Inchi: 1S/C5H10N2/c1-2-5-6-3-4-7-5/h2-4H2,1H3,(H,6,7)
    • InChI Key: QUPKCFBHJFNUEW-UHFFFAOYSA-N
    • SMILES: N1CCNC=1CC
    • BRN: 0105463

Computed Properties

  • Exact Mass: 98.08440
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 86.1
  • Topological Polar Surface Area: 24.4

Experimental Properties

  • Melting Point: 42.0 to 46.0 deg-C
  • Boiling Point: 120°C/20mmHg(lit.)
  • PSA: 24.39000
  • LogP: 0.16250

2-Ethyl-2-imidazoline Security Information

2-Ethyl-2-imidazoline Pricemore >>

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2-Ethyl-2-imidazoline Production Method

Production Method 1

Reaction Conditions
Reference
Method for the preparation of 2-imidazolines
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
Reference
Process for preparing imidazoline derivatives as sympatholytics
, Poland, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of 2-oxazolines, 2-oxazines, 2-imidazolines, and 2-imidazines
, United States, , ,

Production Method 4

Reaction Conditions
Reference
2-Imidazolines
, Federal Republic of Germany, , ,

Production Method 5

Reaction Conditions
Reference
Imidazolines and tetrahydropyrimidines from oxazolines and alkylenediamines
, United States, , ,

Production Method 6

Reaction Conditions
1.1 Solvents: Carbon disulfide ;  35 s, 45 °C; 45 °C → rt
Reference
Microwave-assisted facile synthesis of 2-substituted 2-imidazolines
Pathan, Mohsin Y.; Paike, Vijaykumar V.; Pachmase, Pandurang R.; More, Sandeep P.; Ardhapure, Suresh S.; et al, ARKIVOC (Gainesville, 2006, (15), 205-210

Production Method 7

Reaction Conditions
Reference
Reaction of ynamines with bifunctional reagents
Sokolova, E. A.; Maretina, I. A.; Petrov, A. A., Zhurnal Organicheskoi Khimii, 1984, 20(8), 1648-53

Production Method 8

Reaction Conditions
1.1 Reagents: Magnesium
Reference
Groups transfer reaction of imidazolinium salts as tetrahydrofolate model compounds
Zhao, Yan-qin; Chen, Jian-xin, Gaodeng Xuexiao Huaxue Xuebao, 2012, 33(12), 2670-2675

Production Method 9

Reaction Conditions
1.1 Catalysts: Lanthanum triflate
Reference
Use of lanthanide(III) ions as catalysts for the reactions of amines with nitriles
Forsberg, John H.; Spaziano, Vincent T.; Balasubramanian, Trichey M.; Liu, Gordon K.; Kinsley, Steven A.; et al, Journal of Organic Chemistry, 1987, 52(6), 1017-21

Production Method 10

Reaction Conditions
Reference
Imidazolinium polymer compositions for delivering nucleic acids to cells
, United States, , ,

Production Method 11

Reaction Conditions
Reference
Imidazoles
, Federal Republic of Germany, , ,

Production Method 12

Reaction Conditions
Reference
Novel synthesis of imidazolines and imidazoles by Michael addition to allenic or acetylenic nitriles
Fomum, Zacharias T.; Landor, Phyllis D.; Landor, Stephen R., Journal of the Chemical Society, 1974, (17),

Production Method 13

Reaction Conditions
Reference
Catalytic manufacture of imidazolines
, France, , ,

2-Ethyl-2-imidazoline Raw materials

2-Ethyl-2-imidazoline Preparation Products

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